Cas no 170098-88-1 (1-Chloro-4-fluoro-2-methyl-5-nitrobenzene)
170098-88-1 structure
Product Name:1-Chloro-4-fluoro-2-methyl-5-nitrobenzene
CAS No:170098-88-1
MF:C7H5ClFNO2
MW:189.571504354477
MDL:MFCD11110548
CID:1032456
Update Time:2025-04-20
1-Chloro-4-fluoro-2-methyl-5-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Chloro-4-fluoro-2-methyl-5-nitrobenzene
- 2-Chloro-4-nitro-5-fluorotoluene
- 2-CHLORO-5-FLUORO-4-NITROTOLUENE
- QC-7506
- Benzene, 1-chloro-4-fluoro-2-methyl-5-nitro-
- 1-chloro-4-fluoro-2-methyl-5-nitro-benzene
- DPWZCTKTAOOLAK-UHFFFAOYSA-N
- 8715AA
- CM13942
- AM62217
- SY040587
- AB0070679
-
- MDL: MFCD11110548
- Inchi: 1S/C7H5ClFNO2/c1-4-2-6(9)7(10(11)12)3-5(4)8/h2-3H,1H3
- InChI Key: DPWZCTKTAOOLAK-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1C)F)[N+](=O)[O-]
Computed Properties
- Exact Mass: 188.99900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 185
- XLogP3: 2.8
- Topological Polar Surface Area: 45.8
Experimental Properties
- Density: 1.417±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 271.5±35.0 ºC (760 Torr),
- Flash Point: 118.0±25.9 ºC,
- Solubility: Almost insoluble (0.078 g/l) (25 º C),
- PSA: 45.82000
- LogP: 3.21890
1-Chloro-4-fluoro-2-methyl-5-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013026521-250mg |
2-Chloro-5-fluoro-4-nitrotoluene |
170098-88-1 | 97% | 250mg |
475.20 USD | 2021-06-22 | |
| Alichem | A013026521-500mg |
2-Chloro-5-fluoro-4-nitrotoluene |
170098-88-1 | 97% | 500mg |
847.60 USD | 2021-06-22 | |
| Alichem | A013026521-1g |
2-Chloro-5-fluoro-4-nitrotoluene |
170098-88-1 | 97% | 1g |
1,504.90 USD | 2021-06-22 | |
| Chemenu | CM368063-1000g |
1-Chloro-4-fluoro-2-methyl-5-nitrobenzene |
170098-88-1 | 95%+ | 1000g |
$2769 | 2022-06-12 | |
| abcr | AB449456-1 g |
2-Chloro-5-fluoro-4-nitrotoluene; . |
170098-88-1 | 1g |
€89.30 | 2023-04-22 | ||
| abcr | AB449456-5 g |
2-Chloro-5-fluoro-4-nitrotoluene; . |
170098-88-1 | 5g |
€166.80 | 2023-04-22 | ||
| abcr | AB449456-25 g |
2-Chloro-5-fluoro-4-nitrotoluene; . |
170098-88-1 | 25g |
€527.40 | 2023-04-22 | ||
| Apollo Scientific | PC900714-1g |
1-Chloro-4-fluoro-2-methyl-5-nitrobenzene |
170098-88-1 | 98+% | 1g |
£15.00 | 2025-02-22 | |
| Apollo Scientific | PC900714-5g |
1-Chloro-4-fluoro-2-methyl-5-nitrobenzene |
170098-88-1 | 98+% | 5g |
£29.00 | 2025-02-22 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C857447-1g |
1-Chloro-4-fluoro-2-methyl-5-nitrobenzene |
170098-88-1 | ≥98% | 1g |
¥77.40 | 2022-09-29 |
1-Chloro-4-fluoro-2-methyl-5-nitrobenzene Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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